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Compound of Interest

Compound Name: D-methionine (S)-S-oxide

Cat. No.: B15474731

Proper disposal of D-methionine (S)-S-oxide is crucial for maintaining laboratory safety and
environmental compliance. This guide provides a comprehensive, step-by-step plan for
researchers, scientists, and drug development professionals to handle and dispose of this
compound responsibly. The following procedures are based on standard safety data sheets for
methionine sulfoxide compounds.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all necessary personal protective
equipment (PPE) is worn and that the work is conducted in a well-ventilated area, such as a
chemical fume hood.

Required Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or goggles.[1]
» Hand Protection: Use chemically resistant gloves, such as nitrile rubber.[1]

« Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent
skin exposure.[2]

o Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved respirator
with a particle filter.[1][2]
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Handle the compound in accordance with good industrial hygiene and safety practices.[2] Avoid
breathing dust, fumes, or vapors.[2][3][4] Do not get the substance in eyes, on skin, or on
clothing.[2]

Step-by-Step Disposal Protocol

The primary method for the disposal of D-methionine (S)-S-oxide is to treat it as chemical
waste and transfer it to an approved waste disposal facility.

e Containerization:

o Carefully place the D-methionine (S)-S-oxide waste into a suitable, clearly labeled, and
sealable container.

o Ensure the container is compatible with the chemical and will not leak.
o Keep the container closed when not in use.[2][4]
e Labeling:

o Clearly label the waste container with the full chemical name: "D-methionine (S)-S-
oxide".

o Include appropriate hazard warnings. Based on available data for similar compounds, this
includes "Irritant”" and "Health Hazard".

» Storage:
o Store the sealed waste container in a designated, secure chemical waste storage area.
o This area should be cool, dry, and well-ventilated.[1]
o Store away from incompatible materials, such as strong oxidizing agents.[2][5]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAJ6287303&productDescription=L-METHIONINE+SULFOXIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6287303&productDescription=L-METHIONINE+SULFOXIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/l-methionine-sulfoxide.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJodGxqaXQ2eDB6aW8zdjc2cDM1MmN3MzZ6a3l3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lfMzIyNi02NS0xX0wtTWV0aGlvbmluZV9zdWxmb3hpZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lfMzIyNi02NS0xX0wtTWV0aGlvbmluZV9zdWxmb3hpZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--58a7fa25c33d3005fac9d0c23e1d70de2384f05c/MetaSci_MSI_3226-65-1_L-Methionine_sulfoxide.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6287303&productDescription=L-METHIONINE+SULFOXIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15474731?utm_src=pdf-body
https://www.benchchem.com/product/b15474731?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ6287303&productDescription=L-METHIONINE+SULFOXIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJodGxqaXQ2eDB6aW8zdjc2cDM1MmN3MzZ6a3l3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lfMzIyNi02NS0xX0wtTWV0aGlvbmluZV9zdWxmb3hpZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lfMzIyNi02NS0xX0wtTWV0aGlvbmluZV9zdWxmb3hpZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--58a7fa25c33d3005fac9d0c23e1d70de2384f05c/MetaSci_MSI_3226-65-1_L-Methionine_sulfoxide.pdf
https://www.benchchem.com/product/b15474731?utm_src=pdf-body
https://www.benchchem.com/product/b15474731?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7885-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzQ1MjV8YXBwbGljYXRpb24vcGRmfGFERmxMMmhtTUM4NU1UYzVOREkwTkRVMk56TTBMMU5FUWw4M09EZzFYMDFVWDBWT0xuQmtaZ3xmOWM4ZGE5MGZiNjA3NjNkY2FiN2VkYjEzNzY1ZTJlMDI5MDQ0Y2NkYmU0NTVlYTdkZmQ0MDlmNDNjMTBjMDEw
https://www.fishersci.com/store/msds?partNumber=AAJ6287303&productDescription=L-METHIONINE+SULFOXIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21213&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15474731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Dispose of the contents and container in accordance with all local, regional, and national
regulations.[2][4][6] Chemical waste generators are responsible for correctly classifying
waste to ensure complete and accurate disposal procedures.[2]

Important:DO NOT empty D-methionine (S)-S-oxide into drains or dispose of it with regular
trash.[2][3]

Accidental Spill and Release Measures
In the event of a spill, follow these procedures:
o Evacuate: Evacuate non-essential personnel from the immediate area.
» Ventilate: Ensure the area is well-ventilated.
o Containment:
o Wearing the appropriate PPE, prevent the further spread of the spill.
o For solid spills, carefully sweep or vacuum the material. Avoid generating dust.[2][3][7]
o Place the collected material into a suitable container for disposal as chemical waste.[2][7]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent
and water. Collect the cleaning materials for disposal as chemical waste.

» Reporting: Report the spill to your laboratory supervisor and EHS department, as required by
your institution's policies.

Hazard and Safety Data Summary

While specific quantitative toxicological data for D-methionine (S)-S-oxide is not readily
available, the following table summarizes the known hazards based on safety data for L-
methionine sulfoxide.
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Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][3][4]

Causes serious eye irritation.

[21(31[4]

Serious Eye Damage/Irritation Category 2

Specific Target Organ Toxicity May cause respiratory
) Category 3 L
(Single Exposure) irritation.[2][3][4]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of D-methionine
(S)-S-oxide.
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Caption: Workflow for the safe disposal of D-methionine (S)-S-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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